N-(5-amino-2-methoxyphenyl)cyclobutanecarboxamide
Overview
Description
“N-(5-amino-2-methoxyphenyl)cyclobutanecarboxamide” is a chemical compound with the molecular formula C12H16N2O2 . It has a molecular weight of 220.27 .
Molecular Structure Analysis
The molecular structure of “N-(5-amino-2-methoxyphenyl)cyclobutanecarboxamide” is characterized by its molecular formula C12H16N2O2 . Further details about its structure could not be found in the available resources.Physical And Chemical Properties Analysis
“N-(5-amino-2-methoxyphenyl)cyclobutanecarboxamide” has a molecular weight of 220.27 . No further physical or chemical properties could be found in the available resources.Scientific Research Applications
Synthesis and Characterization
N-(5-amino-2-methoxyphenyl)cyclobutanecarboxamide has been explored in the synthesis and characterization of various compounds. For instance, derivatives of 5-amino-N-aryl-1H-pyrazoles were synthesized for their potential cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, showcasing its utility in the development of novel compounds with potential therapeutic benefits (Hassan, Hafez, & Osman, 2014).
Chemical Identification and Differentiation
Research has focused on identifying and characterizing compounds similar to N-(5-amino-2-methoxyphenyl)cyclobutanecarboxamide. This includes the differentiation of isomers and related compounds, which is crucial in the field of medicinal chemistry for the development of specific and effective therapeutic agents (McLaughlin et al., 2016).
Inhibitory Activity Studies
Compounds containing the [(methoxyphenyl)amino]oxoalkanoic acid ester group have been tested for their inhibitory activities in various biological systems. This research is significant in understanding the biological interactions and potential therapeutic applications of these compounds (Musser et al., 1987).
Neuroimaging and Neuropsychiatric Research
Studies involving analogs of N-(5-amino-2-methoxyphenyl)cyclobutanecarboxamide have been conducted in the context of neuroimaging, particularly in understanding the function and distribution of serotonin receptors in the brain. This research is significant for the diagnosis and understanding of neuropsychiatric disorders (Kepe et al., 2006).
Antiproliferative Activity
Research involving analogs of N-(5-amino-2-methoxyphenyl)cyclobutanecarboxamide has also been conducted in the field of cancer research, particularly in the synthesis of compounds with antiproliferative activities against various cancer cell lines. This highlights its potential in the development of novel anticancer agents (Lu et al., 2021).
Safety and Hazards
properties
IUPAC Name |
N-(5-amino-2-methoxyphenyl)cyclobutanecarboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O2/c1-16-11-6-5-9(13)7-10(11)14-12(15)8-3-2-4-8/h5-8H,2-4,13H2,1H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VBZFUNPPQXGESH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)N)NC(=O)C2CCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-amino-2-methoxyphenyl)cyclobutanecarboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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